
Navigating the Disposal of Ethyl Tetradecanoate-
d27: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of Ethyl Tetradecanoate-d27, a deuterated form of a long-chain fatty acid ester.

While the non-deuterated form, Ethyl Tetradecanoate, is generally not classified as a

hazardous substance, it is imperative to handle all chemical waste with diligence and in

accordance with local regulations.

Key Safety and Handling Information
Before disposal, it is crucial to be aware of the physical and chemical properties of Ethyl

Tetradecanoate. The following table summarizes key quantitative data extracted from safety

data sheets (SDS) for the non-deuterated analogue, which are expected to be very similar for

the d27 version.
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Property Value

Molecular Formula C16H5D27O2

Appearance Clear Liquid[1][2]

Odor Slight[1][2]

Melting Point 11 - 12 °C / 51.8 - 53.6 °F[1][2]

Boiling Point 295 °C / 563 °F[1][2]

Flash Point > 110 °C / > 230 °F[1][2]

Water Solubility Insoluble[1]

Ethyl Tetradecanoate is not considered a health or environmental hazard under normal

conditions.[1] However, good laboratory practices should always be followed. Ensure adequate

ventilation and wear appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling the substance.[1][2]

Step-by-Step Disposal Protocol
The recommended disposal procedure for Ethyl Tetradecanoate-d27 involves treating it as

chemical waste, regardless of its non-hazardous classification. This ensures a high standard of

safety and environmental responsibility.

Containment: Absorb the liquid Ethyl Tetradecanoate-d27 with an inert material, such as

vermiculite, dry sand, or earth.[1][2]

Collection: Carefully scoop or sweep up the absorbed material and place it into a suitable,

labeled, and closed container for chemical waste.[1][2] Ensure the container is compatible

with the chemical.

Labeling: Clearly label the waste container with the full chemical name: "Ethyl
Tetradecanoate-d27 waste".

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

chemical waste storage area, away from incompatible materials such as strong oxidizing
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agents.[3]

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and certified hazardous waste disposal company. Do not dispose of Ethyl
Tetradecanoate-d27 down the drain or in regular trash.[4][5]

Decontamination: Thoroughly clean any contaminated surfaces and equipment with an

appropriate solvent and wash hands after handling.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Ethyl
Tetradecanoate-d27.
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Start: Ethyl Tetradecanoate-d27 for Disposal

Is the material in liquid form?

Absorb with inert material (e.g., vermiculite, sand)

Yes

Place in a labeled, sealed container for chemical waste

Store in designated chemical waste area

Arrange for professional disposal by a licensed contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for Ethyl Tetradecanoate-d27
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It is the responsibility of the user to ensure that all waste disposal activities comply with

institutional, local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b565284?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.co.uk/store/msds?partNumber=10187183&countryCode=GB&language=en
https://www.fishersci.ca/store/msds?partNumber=AC385541000&productDescription=ethyl-myristate-98-thermo-scientific&language=en&countryCode=CA
https://cdn.caymanchem.com/cdn/msds/9003317m.pdf
https://www.sigmaaldrich.com/GB/en/sds/ALDRICH/W349003?userType=undefined
https://www.benchchem.com/product/b565284#ethyl-tetradecanoate-d27-proper-disposal-procedures
https://www.benchchem.com/product/b565284#ethyl-tetradecanoate-d27-proper-disposal-procedures
https://www.benchchem.com/product/b565284#ethyl-tetradecanoate-d27-proper-disposal-procedures
https://www.benchchem.com/product/b565284#ethyl-tetradecanoate-d27-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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